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Compound of Interest

Compound Name: (S)-Dodecyloxirane

Cat. No.: B15225399 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for (S)-
Dodecyloxirane, a crucial intermediate in various chemical syntheses. The following sections

detail the compound's properties, associated hazards, and the necessary protocols to ensure

safe laboratory practices.

Chemical and Physical Properties
(S)-Dodecyloxirane, also known as (S)-1,2-Epoxytetradecane, is a chiral epoxide. Its physical

and chemical properties are summarized below. This data is essential for understanding its

behavior under various laboratory conditions.
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Property Value Reference

Molecular Formula C₁₄H₂₈O [1][2][3]

Molecular Weight 212.37 g/mol [2][3][4]

Appearance Colorless liquid [5][6]

Density 0.845 g/mL at 25 °C [2]

Boiling Point 95-96 °C at 0.4 mmHg [2]

Flash Point >110 °C [2][5]

Water Solubility 130 μg/L at 20 °C [2]

Vapor Pressure 0.176 Pa at 25 °C [2]

Hazard Identification and Classification
(S)-Dodecyloxirane is classified as a hazardous substance. Understanding its specific

hazards is critical for risk assessment and the implementation of appropriate safety measures.

GHS Hazard Statements:[4][7][8]

H315: Causes skin irritation.[4][7][8]

H319: Causes serious eye irritation.[8]

H335: May cause respiratory irritation.[7][8]

H410: Very toxic to aquatic life with long-lasting effects.[4]

Signal Word: Warning[4]

Hazard Pictograms:

Irritant (Exclamation Mark)

Environmentally Hazardous
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Toxicological Data
Toxicological information for (S)-Dodecyloxirane is limited. The available data for similar

compounds suggests potential for irritation. The high reactivity of the epoxide group is the

primary source of its toxicological profile.

Metric Value Species Notes

LD50 (Oral) 4150 mg/kg Rat
Data for a related

compound.[7]

Skin Irritation Severe skin irritation Human [7]

It is important to note that due to the high reactivity of the oxirane functional group, this class of

compounds is generally treated with caution.

Safe Handling and Storage
Proper handling and storage procedures are paramount to minimizing exposure and ensuring a

safe laboratory environment.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[7]

Avoid contact with skin, eyes, and clothing.[7]

Do not breathe vapors or mists.[4]

Use spark-proof tools and explosion-proof equipment.[7]

Wash hands thoroughly after handling.[4][7]

Take measures to prevent the buildup of electrostatic charge.[9]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][9]
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Keep away from incompatible materials such as oxidizing agents, strong acids, and strong

bases.[7]

Store locked up.[10]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling (S)-Dodecyloxirane to prevent

personal exposure.

Eye/Face Protection: Safety glasses with side shields or chemical safety goggles are

required.[7][9]

Skin Protection:

Wear protective gloves. The specific glove material should be selected based on

breakthrough time and degradation data.[4][9]

Wear a lab coat or other protective clothing to prevent skin contact.[7]

Respiratory Protection: If working outside of a fume hood or if vapors/aerosols are

generated, use a NIOSH-approved respirator.[7]

Personal Protective Equipment (PPE) Protocol

Handling (S)-Dodecyloxirane

Wear Safety Goggles/
Face Shield

Wear Chemical-
Resistant Gloves

Wear Lab Coat

Use Respirator
(if necessary) Proceed with Experiment
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Caption: Personal Protective Equipment (PPE) workflow.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.

After Inhalation: Move the exposed individual to fresh air. If breathing is difficult, give oxygen.

Seek medical attention if discomfort persists.[7]

After Skin Contact: Immediately wash the affected area with soap and plenty of water for at

least 15-20 minutes. Remove contaminated clothing. If skin irritation occurs, get medical

advice/attention.[4][7]

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[4]

After Swallowing: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately.[9]

[11]

First Aid Procedures

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Seek Medical Attention

Wash with Soap & Water
Remove Contaminated Clothing

Rinse with Water
Remove Contact Lenses

Do NOT Induce Vomiting
Rinse Mouth, Seek Medical Attention
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Caption: First aid response to exposure.

Accidental Release Measures
In case of a spill, follow these procedures to mitigate the hazard and clean up the material

safely.

Personal Precautions: Evacuate the area. Ensure adequate ventilation. Avoid breathing

vapors. Wear appropriate personal protective equipment.[4]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[4]

Methods for Cleaning Up:

Contain the spill using an inert absorbent material (e.g., sand, diatomite, acid binders,

universal binders, sawdust).[10]

Collect the absorbed material into a suitable, closed container for disposal.[4]

Clean the affected area thoroughly.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15225399?utm_src=pdf-body-img
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/260266
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/260266
https://www.chempoint.com/products/download?grade=47155&doctype=sds
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/260266
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/260266
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15225399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Cleanup Procedure

Spill Occurs

Evacuate Area &
Ensure Ventilation

Wear Appropriate PPE

Contain Spill with
Inert Absorbent

Collect into a
Sealed Container

Clean Spill Area
Thoroughly

Dispose of Waste
Properly

Click to download full resolution via product page

Caption: Workflow for handling spills.

Fire-Fighting Measures
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(S)-Dodecyloxirane is a combustible liquid.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[9]

Specific Hazards: Vapors are heavier than air and may spread along floors. Forms explosive

mixtures with air on intense heating.[4]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear for firefighting.[9]

Disposal Considerations
Dispose of (S)-Dodecyloxirane and its containers in accordance with local, regional, and

national regulations. Do not allow it to enter the environment.[4] Contaminated packaging

should be treated as the product itself.

This technical guide is intended to provide comprehensive safety information for trained

professionals. Always refer to the specific Safety Data Sheet (SDS) for the most current and

detailed information before handling (S)-Dodecyloxirane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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